Cas no 881-90-3 (4-Benzylidene-2-methyl-2-oxazolin-5-one)

• Product Name: 4-Benzylidene-2-methyl-2-oxazolin-5-one
• CAS No: 881-90-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00098977
• CID: 726326
• PubChem ID: 1551278
• Update Time: 2025-10-31

4-Benzylidene-2-methyl-2-oxazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-Benzylidene-2-methyloxazol-5(4H)-one
• (4E)-4-benzylidene-2-methyl-1,3-oxazol-5-one
• 4-BENZYLIDENE-2-METHYL-4H-OXAZOL-5-ONE
• 5(4H)-Oxazolone,2-methyl-4-(phenylmethylene)-
• 2-methyl-4-(phenylmethylene)oxazol-5(4H)-one
• 2-Methyl-4-benzylidene-(4,5-2H)-5-oxazolone
• 2-Methyl-4-benzylidene-2-oxazoline-5-one
• 5(4H)-Oxazolone, 2-Methyl-4-(phenylMethylene)-
• 2-Methyl-4-(phenylmethylene)-5(4H)-Oxazolone
• 881-90-3
• (E)-4-benzylidene-2-methyloxazol-5(4H)-one
• AKOS001482349
• 4-Benzylidene-2-methyl-2-oxazolin-5-one
• SR-01000390727-1
• 4-Benzyliden-2-methyl-4,5-dihydro-1,3-oxazol-5-on
• NSC 10132
• 4-Benzylidene-2-methyl-1,3-oxazol-5(4H)-one #
• NSC-10132
• NSC10132
• MFCD00098977
• G81297
• 143417-47-4
• 4-Benzylidene-2-methyl-4,5-dihydro-1,3-oxazol-5-one
• EINECS 212-921-7
• BS-42324
• SR-01000390727
• (4E)-2-methyl-4-(phenylmethylidene)-4,5-dihydro-1,3-oxazol-5-one
• HMS1607F07

• MDL： MFCD00098977
• Inchi： 1S/C11H9NO2/c1-8-12-10(11(13)14-8)7-9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： BWQBTJRPSDVWIR-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=CC2=CC=CC=C2)N=C1C

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 292.1°C at 760 mmHg
• Flash Point: 136.6±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-Benzylidene-2-methyl-2-oxazolin-5-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Benzylidene-2-methyl-2-oxazolin-5-one

4-Benzylidene-2-methyl-2-oxazolin-5-one: A Comprehensive Overview

The compound with CAS No. 881-90-3, commonly referred to as 4-Benzylidene-2-methyl-2-oxazolin-5-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxazolones, which are known for their versatile applications in drug design and materials science. The benzylidene group in its structure contributes to its aromaticity and reactivity, while the oxazolinone ring imparts unique electronic properties that make it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 4-Benzylidene-2-methyl-2-oxazolin-5-one as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-inflammatory agents and antioxidants, leveraging its ability to undergo various functional group transformations. The methyl group at position 2 plays a crucial role in stabilizing the molecule's structure, enhancing its thermal stability and making it suitable for high-temperature applications.

The synthesis of 4-Benzylidene-2-methyl-2-oxazolin-5-one typically involves a condensation reaction between a ketone and an amine derivative. This reaction is often catalyzed by acidic or basic conditions, depending on the specific starting materials used. The formation of the oxazolinone ring is a key step in this process, requiring precise control over reaction conditions to ensure high yields and purity.

In terms of applications, 4-Benzylidene-2-methyl-2-oxazolin-5-one has found utility in the pharmaceutical industry as an intermediate for drug synthesis. Its ability to form stable complexes with metal ions has also made it a candidate for use in catalysis and coordination chemistry. Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high-quality standards.

The structural uniqueness of 4-Benzylidene-2-methyl-2-oxazolin-5-one lies in its combination of aromatic and heterocyclic components. The benzylidene group provides aromatic stability, while the oxazolinone ring introduces heteroatom functionality that can be exploited for various chemical transformations. This duality makes it an ideal substrate for both academic research and industrial applications.

From a medicinal chemistry perspective, 4-Benzylidene-2-methyl-2-oxazolinone has shown promise as a scaffold for designing bioactive molecules. Its ability to engage in hydrogen bonding and π–π interactions makes it an attractive candidate for targeting specific biological pathways. Recent studies have demonstrated its potential as an inhibitor of enzymes involved in neurodegenerative diseases, opening new avenues for drug discovery.

In conclusion, 4-Benzylidene-2-methyl-2-Oxazolinone (CAS No. 881903) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make even greater contributions to the advancement of science and technology.